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Abstract

Iron-cobalt (Fe-Co) alloys are a class of soft magnetic materials renowned for their
exceptionally high saturation magnetization, high Curie temperature, and notable
magnetostrictive properties. These characteristics make them indispensable in a wide array of
applications, from aerospace technologies and electric motors to magnetic recording heads
and sensors. This in-depth technical guide provides a comprehensive overview of the
fundamental magnetic mechanisms governing the behavior of Fe-Co alloys. It delves into the
theoretical underpinnings of their magnetic properties, details the experimental protocols for
their characterization, and presents key quantitative data in a clear, comparative format.
Through the use of signaling pathway diagrams and experimental workflow visualizations, this
guide aims to equip researchers and professionals with the core knowledge required to
understand, tailor, and innovate with these remarkable magnetic materials.

Fundamental Magnetic Properties

The unique magnetic behavior of iron-cobalt alloys stems from a combination of intrinsic and
extrinsic properties. Understanding these is crucial for optimizing alloy composition and
processing for specific applications.

Saturation Magnetization and the Slater-Pauling Curve
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Iron-cobalt alloys are distinguished by having the highest saturation magnetization among all
soft magnetic alloys, reaching up to 2.4 Tesla.[1] The variation of saturation magnetization with
alloy composition is famously described by the Slater-Pauling curve. This curve plots the
average atomic magnetic moment as a function of the number of valence electrons per atom.
[2][3] For Fe-Co alloys, a peak in saturation magnetization is observed at approximately 30-35
atomic percent cobalt.[2][4][5] This phenomenon is rooted in the electronic band structure of
the alloy.[2]

Magnetocrystalline Anisotropy

Magnetocrystalline anisotropy refers to the dependence of a material's internal energy on the
direction of its magnetization with respect to the crystallographic axes. In cubic systems like Fe-
Co alloys, this anisotropy is typically weak.[6] However, it is a critical parameter influencing the
coercivity and permeability of the material. The direction of easiest magnetization can change
with cobalt content. For instance, in single crystals, the easy axis of magnetization shifts from
the <100> to the <111> direction as the cobalt concentration increases, with a transition
occurring at about 42% Co.[7] Furthermore, inducing a tetragonal distortion in the crystal
structure, for example in thin films, can lead to a significant increase in magnetocrystalline
anisotropy.[6][8][9]

Magnetostriction

Magnetostriction is the change in a material's physical dimensions in response to an applied
magnetic field.[10] Fe-Co alloys can exhibit large magnetostriction, with values reported to be
in the range of 80-140 ppm.[11] The magnitude of magnetostriction is dependent on the alloy
composition and its crystallographic orientation.[11] For instance, the largest magnetostriction
is often observed near the boundary of the body-centered cubic (bcc) and face-centered cubic
(fcc) phases.[10] Additives can be used to modify the magnetostrictive properties; for example,
the addition of titanium has been shown to decrease saturation magnetostriction.[12]

Influence of Atomic Ordering and Microstructure

The magnetic properties of Fe-Co alloys are highly sensitive to their atomic arrangement and
microstructure. The formation of the ordered B2 (CsClI-type) crystal structure, particularly in
equiatomic FeCo, can significantly influence properties like ductility and coercivity.[13][14] Heat
treatment processes, such as annealing, are critical for controlling the degree of atomic
ordering, grain size, and relieving internal stresses, all of which have a profound impact on the

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


http://magnet-materials.com/2-2-soft-magnetic-iron-cobalt-vanadium-alloy.html
https://www.researchgate.net/figure/a-Slater-Pauling-curve-showing-the-mean-atomic-moment-for-various-binary-alloys-18_fig1_273135356
https://journals.aps.org/prb/abstract/10.1103/PhysRevB.66.132407
https://www.researchgate.net/figure/a-Slater-Pauling-curve-showing-the-mean-atomic-moment-for-various-binary-alloys-18_fig1_273135356
https://www.researchgate.net/figure/Saturation-magnetization-M-s-versus-composition-of-Co-at-for-the-Fe-1Ax-Co-x_fig7_257973850
https://pubs.aip.org/aip/adv/article/8/4/047701/1032797/A-high-saturation-Fe-27Co-material-with
https://www.researchgate.net/figure/a-Slater-Pauling-curve-showing-the-mean-atomic-moment-for-various-binary-alloys-18_fig1_273135356
https://pubs.aip.org/aip/jap/article/116/21/213901/139208/Increased-magnetocrystalline-anisotropy-in
https://journals.aps.org/pr/abstract/10.1103/PhysRev.46.139
https://pubs.aip.org/aip/jap/article/116/21/213901/139208/Increased-magnetocrystalline-anisotropy-in
https://journals.aps.org/prl/abstract/10.1103/PhysRevLett.96.037205
https://uscholar.univie.ac.at/detail/o:1440140.pdf
https://scispace.com/pdf/magnetostriction-of-heavily-deformed-fe-co-binary-alloys-1a0gowbjb0.pdf
https://www.mdpi.com/1996-1944/15/3/709
https://www.mdpi.com/1996-1944/15/3/709
https://scispace.com/pdf/magnetostriction-of-heavily-deformed-fe-co-binary-alloys-1a0gowbjb0.pdf
https://pubs.aip.org/aip/jap/article/133/12/125109/2881427/Magnetostriction-reduction-and-magnetic
https://mfr.edp-open.org/articles/mfreview/full_html/2022/01/mfreview210054/mfreview210054.html
https://www.researchgate.net/figure/The-supercells-of-FeCo-a-ordered-structure-B2-b-disordered-structure-A2_fig1_327582667
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15163362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

final magnetic performance.[15][16][17] For example, the coercivity of Fe-Co alloys can be
significantly reduced through appropriate annealing, which leads to stress relief and grain
growth.[15] Magnetic annealing, where the heat treatment is performed in the presence of a
magnetic field, can be used to induce uniaxial anisotropy and further improve soft magnetic
properties.[18][19]

Quantitative Data Summary

The following tables summarize key quantitative data for various iron-cobalt alloy compositions
and processing conditions.

o Saturation

Alloy Composition L .

Magnetization Coercivity (Oe) Reference
(at. % Co)

(emulg)
30 ~240 12-30 [4]
30 225 - [20]
40 - 2450-4000 [20]
50 - - [20]
60 - 64.1 [20]
70 154 - [20]
Fe50C050 213.42 - 214.66 16 - 53 [13]
Fe70Co030 225 - [21]
Fe30Co70 154 - [21]

Table 1: Magnetic Properties of Fe-Co Alloys at Various Compositions.
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. Saturation .
Heat Coercivity L Hysteresis
Magnetization Reference

Treatment (Alm) M Loss (WI/kg)
As-rolled - - - [15]
Annealed at 800

56.7 2.28 0.47 [15]
°C
Annealed at 850 Increased from [15]
°C 800 °C
FeCo-2V
Annealed at 710 Sharp decrease - - [16]
°C
FeCo-2V + Ta
Annealed at 800 15 - - [15]
°C
FeCo-2V + Nb
Annealed at 760 300 - - [15]

°C

Table 2: Influence of Heat Treatment on Magnetic Properties of Fe-Co Based Alloys.

Alloy Composition Magnetostriction (ppm) Reference
Fe-Co Alloys (general) 80-140 [11]
Equiatomic Fe-Co (single

150 [10]
crystal, A100)
Fe-Co-2V (polycrystalline) 70 [10]
As-forged Fe50Co050 to

~60 [10]
Fe34Co66
As-forged Fe25Co75 ~108 [10]
Cold-rolled Fe25Co75 (97%

128 [22][23]

reduction)
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Table 3: Magnetostriction Values for Various Fe-Co Alloys.

Experimental Protocols

The characterization of the magnetic and structural properties of iron-cobalt alloys relies on a
suite of sophisticated experimental techniques.

Vibrating Sample Magnetometry (VSM)

Objective: To measure the magnetic properties of a material, including saturation
magnetization, remanence, and coercivity.

Methodology:

A small sample of the Fe-Co alloy is prepared, typically in the form of a thin film, powder, or a
small solid piece.

e The sample is mounted on a sample rod and placed within a uniform magnetic field
generated by an electromagnet.

e The sample is made to vibrate sinusoidally, typically in the vertical direction.

» This vibration induces a changing magnetic flux in a set of pick-up coils located near the
sample.

e According to Faraday's law of induction, this changing flux generates a voltage in the pick-up
coils that is proportional to the magnetic moment of the sample.

» By sweeping the applied magnetic field and measuring the induced voltage, a hysteresis
loop (M-H curve) is generated, from which the key magnetic parameters can be extracted.

X-ray Diffraction (XRD)

Objective: To determine the crystal structure, identify phases, and measure lattice parameters
of the Fe-Co alloy.[24][25][26][27]

Methodology:

o Apowdered or solid sample of the Fe-Co alloy is prepared with a flat, smooth surface.
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The sample is placed in an X-ray diffractometer.
A monochromatic beam of X-rays is directed at the sample.

The incident X-rays are diffracted by the crystallographic planes in the sample, according to
Bragg's Law (nA = 2d sin®).

A detector records the intensity of the diffracted X-rays as a function of the diffraction angle
(20).

The resulting diffraction pattern, a plot of intensity versus 20, contains a series of peaks.

The positions of the peaks are used to determine the lattice parameters and crystal structure
(e.g., bcc, fce, B2). The presence of specific peaks can indicate the formation of superlattices
or secondary phases.[24] The width of the peaks can be used to estimate crystallite size and
microstrain using the Scherrer equation.[24]

Transmission Electron Microscopy (TEM)

Objective: To obtain high-resolution images of the microstructure, including grain size,

dislocations, and the presence of ordered domains.[28][29][30][31]

Methodology:

A very thin sample (typically <100 nm) of the Fe-Co alloy is prepared using techniques such
as ion milling or electropolishing.

The thin sample is placed in the TEM.
A high-energy beam of electrons is transmitted through the sample.

The electrons interact with the atoms in the sample, and an image is formed based on the
transmitted electrons.

Different imaging modes can be used:

o Bright-field imaging: Provides contrast based on diffraction, allowing for the visualization of
grains and defects.
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o Dark-field imaging: Uses diffracted electrons to highlight specific crystallographic
orientations or phases.

o Selected Area Electron Diffraction (SAED): Provides diffraction patterns from small,
selected areas of the sample to determine the crystal structure of individual grains or
phases.

o High-Resolution TEM (HRTEM): Allows for the direct imaging of atomic planes.
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Caption: Interdependencies of fundamental properties in Fe-Co alloys.

Experimental Workflows
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Caption: Workflow for characterizing Fe-Co alloys.

Conclusion

The magnetic properties of iron-cobalt alloys are governed by a complex interplay of their
composition, atomic structure, and microstructure. Their high saturation magnetization, a direct
consequence of their electronic structure as described by the Slater-Pauling curve, makes
them superior for applications requiring high magnetic flux densities. However, optimizing these
alloys for soft magnetic applications necessitates careful control over magnetocrystalline
anisotropy and magnetostriction through precise compositional tuning and thermomechanical
processing. The formation of the ordered B2 phase and the control of grain size via annealing
are critical for minimizing coercivity and enhancing permeability. The experimental protocols
outlined in this guide provide the necessary framework for systematically investigating and
tailoring these properties. A thorough understanding of these fundamental mechanisms is
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paramount for the continued development and innovative application of iron-cobalt alloys in
advanced technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Iron-Cobalt-Vanadium Alloy | Soft Magnetic Alloy | NGYC [magnet-materials.com]
. researchgate.net [researchgate.net]
. journals.aps.org [journals.aps.org]

. researchgate.net [researchgate.net]

1
2
3
4
e 5. pubs.aip.org [pubs.aip.org]
6. pubs.aip.org [pubs.aip.org]
7. journals.aps.org [journals.aps.org]
8. journals.aps.org [journals.aps.org]
9. uscholar.univie.ac.at [uscholar.univie.ac.at]
e 10. scispace.com [scispace.com]
e 11. mdpi.com [mdpi.com]

e 12. pubs.aip.org [pubs.aip.org]

e 13. Fabrication of equiatomic FeCo alloy parts with high magnetic properties by fields
activated sintering | Manufacturing Review [mfr.edp-open.org]

e 14. researchgate.net [researchgate.net]

o 15. Correlation Between Soft Magnetic Properties and Microstructure According to Heat
Treatment in FeCo-2V Electrical Steel [mdpi.com]

e 16. Evolution of strength and coercivity during annealing of FeCo based alloy [phase-
trans.msm.cam.ac.uk]

e 17. phase-trans.msm.cam.ac.uk [phase-trans.msm.cam.ac.uk]

e 18. pubs.aip.org [pubs.aip.org]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b15163362?utm_src=pdf-custom-synthesis
http://magnet-materials.com/2-2-soft-magnetic-iron-cobalt-vanadium-alloy.html
https://www.researchgate.net/figure/a-Slater-Pauling-curve-showing-the-mean-atomic-moment-for-various-binary-alloys-18_fig1_273135356
https://journals.aps.org/prb/abstract/10.1103/PhysRevB.66.132407
https://www.researchgate.net/figure/Saturation-magnetization-M-s-versus-composition-of-Co-at-for-the-Fe-1Ax-Co-x_fig7_257973850
https://pubs.aip.org/aip/adv/article/8/4/047701/1032797/A-high-saturation-Fe-27Co-material-with
https://pubs.aip.org/aip/jap/article/116/21/213901/139208/Increased-magnetocrystalline-anisotropy-in
https://journals.aps.org/pr/abstract/10.1103/PhysRev.46.139
https://journals.aps.org/prl/abstract/10.1103/PhysRevLett.96.037205
https://uscholar.univie.ac.at/detail/o:1440140.pdf
https://scispace.com/pdf/magnetostriction-of-heavily-deformed-fe-co-binary-alloys-1a0gowbjb0.pdf
https://www.mdpi.com/1996-1944/15/3/709
https://pubs.aip.org/aip/jap/article/133/12/125109/2881427/Magnetostriction-reduction-and-magnetic
https://mfr.edp-open.org/articles/mfreview/full_html/2022/01/mfreview210054/mfreview210054.html
https://mfr.edp-open.org/articles/mfreview/full_html/2022/01/mfreview210054/mfreview210054.html
https://www.researchgate.net/figure/The-supercells-of-FeCo-a-ordered-structure-B2-b-disordered-structure-A2_fig1_327582667
https://www.mdpi.com/2504-477X/9/2/61
https://www.mdpi.com/2504-477X/9/2/61
http://www.phase-trans.msm.cam.ac.uk/2004/FeCo/index.html
http://www.phase-trans.msm.cam.ac.uk/2004/FeCo/index.html
https://www.phase-trans.msm.cam.ac.uk/2004/FeCo/annealing_FeCo.pdf
https://pubs.aip.org/aip/jap/article/97/10/10N904/893395/Magnetic-annealing-of-plated-high-saturation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15163362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

« 19. Improvement of soft magnetic properties of FeCo core alloy by vacuum and field
annealing [bhxb.buaa.edu.cn]

e 20. scispace.com [scispace.com]

o 21.researchgate.net [researchgate.net]

e 22.researchgate.net [researchgate.net]

o 23. researchgate.net [researchgate.net]

e 24. XRD characterization of nanocrystalline alloys [atomfair.com]

o 25. X-ray crystallography - Wikipedia [en.wikipedia.org]

e 26. pubs.acs.org [pubs.acs.org]

o 27. Identification of crystalline materials with X-Ray Diffraction [forcetechnology.com]

o 28. Microstructural Evolution and Nanocrystalline Formation Kinetics in FeCo Based Alloys
During Mechanical Alloying | Scientific.Net [scientific.net]

e 29. academic.oup.com [academic.oup.com]
o 30. researchgate.net [researchgate.net]
o 31.researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Unraveling the Magnetic Mechanisms of Iron-Cobalt
Alloys: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15163362#understanding-the-magnetic-
mechanisms-of-iron-cobalt-alloys]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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